Cas no 1428351-72-7 (1,3,5-trimethyl-N-{[5-(thiophene-2-carbonyl)thiophen-2-yl]methyl}-1H-pyrazole-4-sulfonamide)

• Product Name: 1,3,5-trimethyl-N-{[5-(thiophene-2-carbonyl)thiophen-2-yl]methyl}-1H-pyrazole-4-sulfonamide
• CAS No: 1428351-72-7
• MF: C₁₆H₁₇N₃O₃S₃
• MW: 395.519479513168
• CID: 5784361
• PubChem ID: 71806421
• Update Time: 2025-07-18

1,3,5-trimethyl-N-{[5-(thiophene-2-carbonyl)thiophen-2-yl]methyl}-1H-pyrazole-4-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 1,3,5-trimethyl-N-{[5-(thiophene-2-carbonyl)thiophen-2-yl]methyl}-1H-pyrazole-4-sulfonamide
• AKOS024559170
• 1,3,5-trimethyl-N-[[5-(thiophene-2-carbonyl)thiophen-2-yl]methyl]pyrazole-4-sulfonamide
• 1428351-72-7
• 1,3,5-trimethyl-N-((5-(thiophene-2-carbonyl)thiophen-2-yl)methyl)-1H-pyrazole-4-sulfonamide
• F6436-0995

• Inchi： 1S/C16H17N3O3S3/c1-10-16(11(2)19(3)18-10)25(21,22)17-9-12-6-7-14(24-12)15(20)13-5-4-8-23-13/h4-8,17H,9H2,1-3H3
• InChI Key： CDABCDVRVHMEGG-UHFFFAOYSA-N
• SMILES： S(C1C(C)=NN(C)C=1C)(NCC1=CC=C(C(C2=CC=CS2)=O)S1)(=O)=O

Computed Properties

• Exact Mass: 395.04320493g/mol
• Monoisotopic Mass: 395.04320493g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 25
• Rotatable Bond Count: 6
• Complexity: 595
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 146Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thiophenes Thiophene carboxylic acids and derivatives

Additional information on 1,3,5-trimethyl-N-{[5-(thiophene-2-carbonyl)thiophen-2-yl]methyl}-1H-pyrazole-4-sulfonamide

Introduction to 1,3,5-trimethyl-N-{[5-(thiophene-2-carbonyl)thiophen-2-yl]methyl}-1H-pyrazole-4-sulfonamide and Its Significance in Modern Chemical Research

1,3,5-trimethyl-N-{[5-(thiophene-2-carbonyl)thiophen-2-yl]methyl}-1H-pyrazole-4-sulfonamide is a complex organic compound that has garnered significant attention in the field of chemical and pharmaceutical research. This heterocyclic sulfonamide derivative belongs to a class of molecules that exhibit a wide range of biological activities, making it a subject of intense study in medicinal chemistry. The compound's unique structural features, including its trimethyl substitution pattern and the presence of both thiophene and pyrazole rings, contribute to its intriguing chemical properties and potential therapeutic applications.

The CAS number 1428351-72-7 is a unique identifier for this compound, ensuring precise classification and reference in scientific literature. This numbering system is crucial for maintaining consistency across various databases and research papers, facilitating easier retrieval and analysis of data related to the molecule. The structural complexity of 1,3,5-trimethyl-N-{[5-(thiophene-2-carbonyl)thiophen-2-yl]methyl}-1H-pyrazole-4-sulfonamide makes it a challenging yet rewarding subject for researchers aiming to explore novel synthetic pathways and pharmacological effects.

In recent years, there has been a growing interest in the development of sulfonamide-based drugs due to their versatility and efficacy in targeting various biological pathways. The sulfonamide functional group in this compound is particularly noteworthy, as it is known to interact with biological targets in multiple ways, including covalent binding and competitive inhibition. This property makes it an attractive scaffold for designing molecules with enhanced binding affinity and selectivity.

The pyrazole ring is another key feature of this compound, contributing to its stability and reactivity. Pyrazole derivatives are well-documented for their role in pharmaceuticals, often serving as key components in drugs targeting inflammatory diseases, infectious agents, and even cancer. The presence of multiple substituents on the pyrazole ring in 1,3,5-trimethyl-N-{[5-(thiophene-2-carbonyl)thiophen-2-yl]methyl}-1H-pyrazole-4-sulfonamide further enhances its potential as a pharmacological agent by modulating electronic properties and solubility characteristics.

One of the most fascinating aspects of this compound is its structural motif, which combines elements from two distinct heterocyclic systems: thiophene and pyrazole. Thiophene derivatives are known for their role in various pharmaceuticals due to their ability to interact with biological receptors and enzymes. The carbonyl group attached to the thiophene ring in this compound adds another layer of complexity, enabling diverse chemical reactions such as condensation and oxidation processes. These reactions can be harnessed to synthesize analogs with tailored properties for specific applications.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of complex molecules like 1,3,5-trimethyl-N-{[5-(thiophene-2-carbonyl)thiophen-2-yl]methyl}-1H-pyrazole-4-sulfonamide with greater accuracy. By leveraging machine learning algorithms and molecular docking techniques, scientists can simulate interactions between the compound and biological targets, providing insights into potential mechanisms of action. These computational methods are particularly valuable in drug discovery pipelines where experimental testing can be time-consuming and resource-intensive.

The synthetic pathways for this compound are another area of active research. The multi-step synthesis involves careful selection of reagents and reaction conditions to ensure high yield and purity. Researchers have been exploring novel synthetic strategies to improve efficiency while minimizing side reactions. For instance, catalytic methods using transition metals have shown promise in facilitating key transformations without excessive waste generation.

In addition to its synthetic significance, 1,3,5-trimethyl-N-{[5-(thiophene-2-carbonyl)thiophen-2-yl]methyl}-1H-pyrazole-4-sulfonamide has potential applications in material science. The unique electronic properties of its structure make it a candidate for use in organic electronics, such as light-emitting diodes (OLEDs) or photovoltaic cells. The ability to fine-tune these properties through structural modifications offers exciting possibilities for developing next-generation electronic devices.

The biological activity of this compound is also being explored through preclinical studies. Initial findings suggest that it may exhibit properties relevant to treating neurological disorders due to its ability to cross the blood-brain barrier efficiently. Further research is needed to validate these claims through rigorous testing protocols involving cell culture models and animal studies.

The development of new analytical techniques has also contributed to a deeper understanding of this molecule's behavior under various conditions. Techniques such as nuclear magnetic resonance (NMR) spectroscopy provide detailed information about molecular structure and dynamics while mass spectrometry allows for precise quantification at trace levels. These tools are essential for characterizing intermediates during synthesis and assessing purity post-synthesis.

The future prospects for 1,3,5-trimethyl-N-{[5-(thiophene-2-carbonyl)thiophen-2-yl]methyl}-1H-pyrazole-4-sulfonamide are bright given its multifaceted nature as both a chemical entity with intriguing reactivity patterns but also because it holds promise within pharmaceutical applications where sulfonamides play an important role across many therapeutic areas today